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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzoic acid

Cat. No.: B084375

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals working with 3-Bromo-4-
hydroxybenzoic acid. Adherence to these guidelines is essential for ensuring personal safety
and maintaining a secure laboratory environment.

Essential Safety and Personal Protective Equipment
(PPE)

The primary hazards associated with 3-Bromo-4-hydroxybenzoic acid include being harmful
if swallowed and causing serious eye damage.[1] Therefore, stringent adherence to PPE
protocols is mandatory.
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Recommended Personal Protective

Hazard Classification .
Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile,

Acute Toxicity, Oral (Category 4) o _
minimum 0.11mm thickness).

) Eye Protection: Chemical safety goggles or a
Serious Eye Damage (Category 1) )
face shield.

Lab Coat: A standard laboratory coat should be

Skin Irritation
worn and properly fastened.

Respiratory Protection: A dust mask (type N95
) or equivalent) is recommended, especially when
Inhalation of Powder , . _ _
handling larger quantities or when there is a risk

of dust generation.[2]

Operational Plan for Safe Handling

This step-by-step guide outlines the procedural workflow for the safe handling of 3-Bromo-4-
hydroxybenzoic acid, from initial preparation to final disposal.

Preparation and Engineering Controls

o Designated Area: All work with 3-Bromo-4-hydroxybenzoic acid should be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.

» Ventilation: Ensure proper functioning of the ventilation system before commencing any
work.

» Emergency Equipment: Confirm the location and accessibility of the nearest safety shower
and eyewash station.

Handling and Use

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above before handling the chemical.
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» Weighing: If possible, weigh the solid material inside a fume hood. If a balance is located
outside the hood, tare a sealed container, add the chemical to the container inside the hood,
and then re-seal it before moving it to the balance.

» Dispensing: Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

o Spill Management: In case of a small spill, carefully sweep up the solid material, trying to
minimize dust generation, and place it in a sealed container for disposal. For larger spills,
evacuate the area and follow your institution's emergency procedures.

Storage
o Container: Store 3-Bromo-4-hydroxybenzoic acid in a tightly sealed, properly labeled

container.

o Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

Disposal Plan

As a halogenated organic compound, 3-Bromo-4-hydroxybenzoic acid requires specific
disposal procedures.

» Waste Collection: Collect all waste material, including contaminated PPE and cleaning
materials, in a designated and clearly labeled hazardous waste container.

» Waste Segregation: Do not mix this waste with non-halogenated organic waste or other
incompatible waste streams.

» Disposal Request: Follow your institution's guidelines for the disposal of hazardous chemical
waste. Contact your Environmental Health and Safety (EHS) department to arrange for
pickup and proper disposal.

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELS) established for 3-Bromo-
4-hydroxybenzoic acid by major regulatory bodies. In the absence of specific OELSs, it is
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crucial to handle this compound with a high degree of caution, adhering to the principle of
keeping exposure as low as reasonably achievable (ALARA).

Safe Handling Workflow
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1. Preparation

Designate Work Area
(Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

:

Verify Emergency Equipment
(Eyewash, Safety Shower)

2. Ha&dling

Weigh Solid in Hood

:

Dispense Carefully
(Avoid Dust)

:

Spill Management Plan

3. St¥rage

Cl'ightly Sealed & Labeled ContaineD

[Cool, Dry, Well-Ventilated Area]

4, Diiposal

Collect in Designated
Hazardous Waste Container

:

Segregate as Halogenated Waste

:

Follow Institutional EHS Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-4-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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